Rhosin hydrochloride

• CAS No.: 1281870-42-5
• Product Name: Rhosin hydrochloride
• Molecular Formula: C20H19ClN6O
• Molecular Weight: 394.86
• IUPAC Name: (2R)-2-amino-3-(1H-indol-3-yl)-N-[(E)-quinoxalin-6-ylmethylideneamino]propanamide;hydrochloride
• Standard InChI: InChI=1S/C20H18N6O.ClH/c21-16(10-14-12-24-17-4-2-1-3-15(14)17)20(27)26-25-11-13-5-6-18-19(9-13)23-8-7-22-18;/h1-9,11-12,16,24H,10,21H2,(H,26,27);1H/b25-11+;/t16-;/m1./s1
• Standard InChIKey: SFRGBDFQSLZYLF-GRYLRVQNSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC(C(=O)NN=CC3=CC4=NC=CN=C4C=C3)N.Cl
• Appearance: Solid powder
• Description: Rhosin hydrochloride is a Rho GTPase inhibitor. It acts by inhibiting binding of RhoA to guanine nucleotide exchange factors (GEFs) including LARG, DBL, LBC, p115 RhoGEF and PDZ RhoGEF.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Rhosin hydrochloride; Rhosin HCl
• Reference: 1: Lin HX, Yang MS, Tian C, Han CR, Song J, Duan JF, Jiang JX. Design of diversified self-assembly systems based on a natural rosin-based tertiary amine for doxorubicin delivery and excellent emulsification. Colloids Surf B Biointerfaces. 2018 Jan 31;165:191-198. doi: 10.1016/j.colsurfb.2018.01.049. [Epub ahead of print] PubMed PMID: 29482130.; 2: Bajwa A, Rosin DL, Chroscicki P, Lee S, Dondeti K, Ye H, Kinsey GR, Stevens BK, Jobin K, Kenwood BM, Hoehn KL, Lynch KR, Okusa MD. Sphingosine 1-phosphate receptor-1 enhances mitochondrial function and reduces cisplatin-induced tubule injury. J Am Soc Nephrol. 2015 Apr;26(4):908-25. doi: 10.1681/ASN.2013121351. Epub 2014 Aug 21. PubMed PMID: 25145931; PubMed Central PMCID: PMC4378101.; 3: Bajwa A, Jo SK, Ye H, Huang L, Dondeti KR, Rosin DL, Haase VH, Macdonald TL, Lynch KR, Okusa MD. Activation of sphingosine-1-phosphate 1 receptor in the proximal tubule protects against ischemia-reperfusion injury. J Am Soc Nephrol. 2010 Jun;21(6):955-65. doi: 10.1681/ASN.2009060662. Epub 2010 Mar 25. PubMed PMID: 20338995; PubMed Central PMCID: PMC2900956.; 4: Lopes CT, Rosin FC, Cordeiro JA, Bueno V. Cell phenotype evaluation at various sites after skin transplantation and FTY720 plus sirolimus therapy. Transplant Proc. 2010 Mar;42(2):573-7. doi: 10.1016/j.transproceed.2010.01.027. PubMed PMID: 20304195.; 5: Nande VS, Barabde UV, Morkhade DM, Joshi SB, Patil AT. Investigation of PEGylated derivatives of rosin as sustained release film formers. AAPS PharmSciTech. 2008;9(1):105-11. doi: 10.1208/s12249-007-9025-5. Epub 2008 Jan 16. PubMed PMID: 18446469; PubMed Central PMCID: PMC2976905.; 6: Morkhade DM, Nande VS, Barabde UV, Patil AT, Joshi SB. PEGylated rosin derivatives: novel microencapsulating materials for sustained drug delivery. AAPS PharmSciTech. 2007 Jun 22;8(2):Article 47. PubMed PMID: 17622122; PubMed Central PMCID: PMC2750362.; 7: Fulzele SV, Satturwar PM, Dorle AK. Novel biopolymers as implant matrix for the delivery of ciprofloxacin: biocompatibility, degradation, and in vitro antibiotic release. J Pharm Sci. 2007 Jan;96(1):132-44. PubMed PMID: 16960824.; 8: Welk A, Splieth CH, Schmidt-Martens G, Schwahn Ch, Kocher T, Kramer A, Rosin M. The effect of a polyhexamethylene biguanide mouthrinse compared with a triclosan rinse and a chlorhexidine rinse on bacterial counts and 4-day plaque re-growth. J Clin Periodontol. 2005 May;32(5):499-505. PubMed PMID: 15842266.; 9: Rosin M, Welk A, Kocher T, Majic-Todt A, Kramer A, Pitten FA. The effect of a polyhexamethylene biguanide mouthrinse compared to an essential oil rinse and a chlorhexidine rinse on bacterial counts and 4-day plaque regrowth. J Clin Periodontol. 2002 May;29(5):392-9. PubMed PMID: 12060421.; 10: Rosin M, Benjamin P, Rogers P, Gibson M, Van Leuven F, Johnson NW, Curtis M. Elevated conversion of alpha-2-macroglobulin to the complexed form in gingival crevicular fluid from adult periodontitis patients. J Periodontal Res. 1995 Nov;30(6):436-44. PubMed PMID: 8544108.; 11: Sevgi F, Ozyazici M, Güneri T. Sustained-release dosage form of phenylpropanolamine hydrochloride (3). Application of factorial design. J Microencapsul. 1994 Jul-Aug;11(4):439-44. PubMed PMID: 7931943.; 12: Seldin DW, Rosin JM, rector FC Jr. Evidence against bicarbonate reabsorption in the ascending limb, particularly as disclosed by free-water clearance studies. Yale J Biol Med. 1975 Sep;48(4):337-47. PubMed PMID: 1202762; PubMed Central PMCID: PMC2595177.
• PubChem Compound: 52998412
• Last Modified: Nov 11 2021